Cas no 4871-71-0 (Pyrimidine, 2-((3,4,4-trifluoro-3-butenyl)thio)-)

• Product Name: Pyrimidine, 2-((3,4,4-trifluoro-3-butenyl)thio)-
• CAS No: 4871-71-0
• MF: C₈H₇F₃N₂S
• MW: 220.214790582657
• MDL: MFCD01443842
• CID: 2667062
• PubChem ID: 78584
• Update Time: 2025-04-21

Pyrimidine, 2-((3,4,4-trifluoro-3-butenyl)thio)- Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,4-trifluorobut-3-enylsulfanyl)pyrimidine
• 2-[(3,4,4-Trifluoro-3-butenyl)thio]pyrimidine
• BRN 0787753
• 2-((3,4,4-Trifluoro-3-butenyl)thio)pyrimidine
• DTXCID90120089
• 4871-71-0
• AKOS005096288
• SCHEMBL8751989
• ENT 27,281
• R 5467
• DTXSID30197598
• MFCD01443842
• Stauffer R-5467
• PLLUJQVWXXGSGA-UHFFFAOYSA-N
• 6N-735
• 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]pyrimidine
• Pyrimidine, 2-((3,4,4-trifluoro-3-butenyl)thio)-
• 2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]pyrimidine

• MDL： MFCD01443842
• Inchi： 1S/C8H7F3N2S/c9-6(7(10)11)2-5-14-8-12-3-1-4-13-8/h1,3-4H,2,5H2
• InChI Key： PLLUJQVWXXGSGA-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC/C(=C(\F)/F)/F

Computed Properties

• Exact Mass: 220.02820389Da
• Monoisotopic Mass: 220.02820389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1Ų